molecular formula C7H13N3S B3307749 {4-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}methanamine CAS No. 933742-14-4

{4-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}methanamine

Cat. No. B3307749
CAS RN: 933742-14-4
M. Wt: 171.27 g/mol
InChI Key: GNBOXFIXAMQUFL-UHFFFAOYSA-N
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Description

The compound appears to contain a thiazole ring and a dimethylamino group. Thiazoles are a type of heterocyclic compound that includes a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms . Dimethylamino groups are common in many organic compounds and can contribute to the basicity of a molecule .


Molecular Structure Analysis

Thiazoles have a planar ring structure, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The dimethylamino group would likely contribute to the basicity of the molecule .


Chemical Reactions Analysis

Thiazoles can participate in a variety of chemical reactions, including electrophilic and nucleophilic substitutions . The dimethylamino group can also participate in various reactions due to its nucleophilic nature .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Scientific Research Applications

Terahertz Wave Generation

DAST has been used in the generation of terahertz (THz) waves . THz waves have a high frequency and a short pulse, which can reach femtosecond level. These characteristics make terahertz technology have great scientific value and broad application prospects in various fields .

Optical Frequency Conversion

DAST crystals have been used in optical frequency conversion . This process involves changing the color or frequency of light. It’s a crucial technique in laser technology and has wide applications in various fields.

Information Processing

DAST crystals have also been used in information processing . This could involve the use of DAST’s unique properties to store, retrieve, transmit, and manipulate data.

Light-Matter Coupling

Light-matter coupling is another application of DAST crystals . This involves the interaction between light and matter, which is fundamental to many areas of physics.

Synchrotron Radiation Analysis

DAST has been used in synchrotron radiation analysis . This technique uses synchrotron radiation to probe the structure of matter, providing valuable information about the atomic and electronic structure of the material .

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a method used to study the types and contribution ratios of intermolecular interactions . DAST has been used in this type of analysis, which can provide valuable insights into the properties of the material .

Mechanism of Action

Target of Action

The compound {4-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}methanamine belongs to the class of thiazole derivatives . Thiazoles are known to have diverse biological activities and can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Mode of Action

The mode of action of thiazole derivatives is often associated with their interaction with these targets, leading to changes in cellular processes . For instance, some thiazole derivatives can inhibit the function of certain enzymes or proteins, thereby altering the normal functioning of cells

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets . For example, they can influence the synthesis of neurotransmitters, such as acetylcholine, thereby affecting the functioning of the nervous system . .

Pharmacokinetics

The pharmacokinetics of a compound refers to how it is absorbed, distributed, metabolized, and excreted (ADME) in the body. Thiazole compounds are generally soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could influence their bioavailability and distribution in the body.

Result of Action

The result of the action of thiazole derivatives can vary widely depending on their specific targets and mode of action . They can have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Future Directions

The study of thiazole-containing compounds is an active area of research due to their diverse biological activities . Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry, materials science, and more.

properties

IUPAC Name

[4-[(dimethylamino)methyl]-1,3-thiazol-2-yl]methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13N3S/c1-10(2)4-6-5-11-7(3-8)9-6/h5H,3-4,8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNBOXFIXAMQUFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC1=CSC(=N1)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13N3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

171.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

{4-[(Dimethylamino)methyl]-1,3-thiazol-2-yl}methanamine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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